N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-[(1,5-dimethylpyrrol-2-yl)methyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C16H15FN4O2/c1-10-3-8-13(21(10)2)9-18-15(22)16-19-14(20-23-16)11-4-6-12(17)7-5-11/h3-8H,9H2,1-2H3,(H,18,22)
• InChI Key: ZRHSWFSMQINIED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)CNC(=O)C2=NC(=NO2)C3=CC=C(C=C3)F
• Molecular Formula: C16H15FN4O2
• Molecular Weight: 314.31 g/mol

Description

This section would typically introduce the compound "N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxamide," its relevance, and why it's of scientific interest. Unfortunately, specific studies on this compound are not available, but related research on similar compounds provides a foundation for understanding its potential characteristics and applications.

Synthesis Analysis

Synthetic strategies for similar compounds often involve multi-step reactions, including condensation, cyclization, and saponification processes. For instance, the synthesis of related pyrazole and oxadiazole derivatives typically starts with the preparation of an appropriate precursor, followed by cyclization with another compound under controlled conditions to form the desired product (Liu et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds similar to the one of interest can be elucidated using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods provide detailed information about the molecular framework and the spatial arrangement of atoms, essential for understanding the compound's chemical behavior and reactivity (Girreser et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include interactions with various reagents leading to modifications of the core structure, impacting the compound's physical and chemical properties. Research on related compounds has shown distinct reactivity patterns, particularly in the context of bioactive molecule development (Ahsan et al., 2012).